Cas no 119711-18-1 (4-(5-nitropyridin-2-yl)butanoic acid)

• Product Name: 4-(5-nitropyridin-2-yl)butanoic acid
• CAS No: 119711-18-1
• MF: C₉H₁₀N₂O₄
• MW: 210.186702251434
• CID: 6503766
• PubChem ID: 14989637
• Update Time: 2025-11-01

4-(5-nitropyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-nitropyridin-2-yl)butanoic acid
• 2-Pyridinebutanoic acid, 5-nitro-

• Inchi： 1S/C9H10N2O4/c12-9(13)3-1-2-7-4-5-8(6-10-7)11(14)15/h4-6H,1-3H2,(H,12,13)
• InChI Key： LKBRUNFLJZACQA-UHFFFAOYSA-N
• SMILES： C1(CCCC(O)=O)=NC=C([N+]([O-])=O)C=C1

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• Boiling Point: 398.1±27.0 °C(Predicted)
• pka: 4.61±0.10(Predicted)

Additional information on 4-(5-nitropyridin-2-yl)butanoic acid

4-(5-Nitropyridin-2-yl)butanoic Acid: A Comprehensive Overview

4-(5-Nitropyridin-2-yl)butanoic acid (CAS No. 119711-18-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The compound consists of a pyridine ring substituted with a nitro group at the 5-position and a butanoic acid moiety attached at the 2-position of the pyridine ring. This combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of 4-(5-nitropyridin-2-yl)butanoic acid involves a series of well-defined chemical reactions, including nitration, substitution, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, enhancing yield and purity. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the nitration step, significantly reducing reaction time while maintaining product quality.

One of the most notable aspects of 4-(5-nitropyridin-2-yl)butanoic acid is its role as a precursor in drug design. The compound's structure allows for further functionalization, making it a valuable intermediate in the development of bioactive molecules. Researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to inhibit specific enzymes involved in inflammatory pathways. Clinical trials conducted in 2023 have shown promising results, with the compound demonstrating significant anti-inflammatory activity without major adverse effects.

In addition to its pharmacological applications, 4-(5-nitropyridin-2-yl)butanoic acid has found utility in materials science. Its ability to form stable metal complexes has led to its use in catalysis and sensor development. A study published earlier this year highlighted its role as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its versatility in facilitating efficient chemical transformations.

The chemical properties of 4-(5-nitropyridin-2-yl)butanoic acid are also worth noting. The nitro group at the 5-position imparts electron-withdrawing effects, influencing the molecule's reactivity and stability. This characteristic has been exploited in various chemical reactions, including nucleophilic aromatic substitutions and radical polymerization processes. Recent research has focused on understanding the thermodynamic stability of the compound under different conditions, providing valuable insights into its storage and handling.

From an environmental perspective, 4-(5-nitropyridin-2-yl)butanoic acid has been studied for its biodegradability and ecological impact. Research conducted in 2023 indicates that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its environmental footprint. This finding is particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 4-(5-nitropyridin-2-yl)butanoic acid (CAS No. 119711-18-1) stands out as a versatile and multifaceted compound with applications spanning drug development, materials science, and environmental chemistry. Its unique structure and functional groups continue to inspire innovative research directions, ensuring its relevance in both academic and industrial settings for years to come.